![molecular formula C18H19N3O2 B2444366 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide CAS No. 932475-09-7](/img/structure/B2444366.png)
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide
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Overview
Description
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide, also known as CDP323, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the family of pyridine-2-ones and has a molecular weight of 311.36 g/mol.
Mechanism of Action
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide works by selectively inhibiting the activity of BTK, which is a key enzyme involved in the activation of immune cells. By inhibiting BTK, this compound can reduce the activation of immune cells and prevent the development of certain diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. The compound can reduce the activation of immune cells and prevent the release of inflammatory cytokines, which can lead to the development of various diseases. This compound can also reduce the production of reactive oxygen species, which can damage cells and contribute to the development of various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide is its selectivity for BTK, which makes it a promising therapeutic agent for the treatment of various diseases. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide. One potential area of research is the development of more potent and selective BTK inhibitors based on the structure of this compound. Another area of research is the investigation of the therapeutic potential of this compound in other diseases, such as rheumatoid arthritis and lupus. Additionally, the use of this compound in combination with other therapeutic agents may also be explored as a potential treatment strategy for various diseases.
Synthesis Methods
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide can be synthesized using a multi-step process involving the reaction of 4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile with N-phenethyl-2-bromoacetamide. The resulting product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide has been studied extensively for its potential therapeutic applications in various diseases, including multiple sclerosis, Alzheimer's disease, and Parkinson's disease. The compound has been shown to inhibit the activity of a protein called Bruton's tyrosine kinase (BTK), which plays a key role in the immune system and the development of certain diseases.
properties
IUPAC Name |
2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-13-10-14(2)21(18(23)16(13)11-19)12-17(22)20-9-8-15-6-4-3-5-7-15/h3-7,10H,8-9,12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSJRJJBFWJJFID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1CC(=O)NCCC2=CC=CC=C2)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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